Cas no 2229533-37-1 (1-1-(2-methyl-1,3-thiazol-4-yl)cyclopropylethan-1-ol)

• Product Name: 1-1-(2-methyl-1,3-thiazol-4-yl)cyclopropylethan-1-ol
• CAS No: 2229533-37-1
• MF: C₉H₁₃NOS
• MW: 183.270621061325
• CID: 6448728
• PubChem ID: 165976269
• Update Time: 2025-05-22

1-1-(2-methyl-1,3-thiazol-4-yl)cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(2-methyl-1,3-thiazol-4-yl)cyclopropylethan-1-ol
• EN300-1776937
• 1-[1-(2-methyl-1,3-thiazol-4-yl)cyclopropyl]ethan-1-ol
• 2229533-37-1

• Inchi： 1S/C9H13NOS/c1-6(11)9(3-4-9)8-5-12-7(2)10-8/h5-6,11H,3-4H2,1-2H3
• InChI Key： JUGKLCHKRVALJV-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(=C1)C1(C(C)O)CC1

Computed Properties

• Exact Mass: 183.07178521g/mol
• Monoisotopic Mass: 183.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 61.4Ų

Additional information on 1-1-(2-methyl-1,3-thiazol-4-yl)cyclopropylethan-1-ol

1-1-(2-Methyl-1,3-Thiazol-4-yl)cyclopropylethan-1-ol: A Comprehensive Overview

The compound 1-1-(2-Methyl-1,3-thiazol-4-yl)cyclopropylethan-1-ol, identified by the CAS number 2229533-37-1, is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of thiazole derivatives, which have gained significant attention in recent years due to their versatile properties and potential in various fields such as pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 1-1-(2-Methyl-1,3-thiazol-4-yl)cyclopropylethan-1-ol consists of a thiazole ring fused with a cyclopropane group and an alcohol functional group. The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, is known for its stability and ability to participate in various chemical reactions. The presence of the cyclopropane group introduces additional strain and reactivity, making this compound a valuable substrate for further modifications.

Recent studies have highlighted the potential of thiazole derivatives in drug discovery. For instance, research has shown that certain thiazole-containing compounds exhibit potent anti-inflammatory, antioxidant, and anticancer activities. The unique combination of the thiazole ring and the cyclopropane group in 1-1-(2-Methyl-1,3-thiazol-4-yl)cyclopropylethan-1-ol makes it an ideal candidate for exploring these biological activities.

In terms of synthesis, the compound can be prepared through various methods, including nucleophilic substitution and cyclization reactions. One common approach involves the reaction of an appropriate thioamide with an aldehyde or ketone under specific conditions to form the thiazole ring. The subsequent introduction of the cyclopropane group and hydroxyl functionality can be achieved through well-established organic transformations.

The applications of 1-1-(2-Methyl-1,3-thiazol-4-yli)cyclopropylethan-l -ol extend beyond pharmaceuticals. In agrochemicals, thiazole derivatives have been explored as potential fungicides and insecticides due to their ability to inhibit key enzymes in pathogens. Additionally, these compounds have shown promise in materials science as precursors for advanced polymers and coatings.

In conclusion, 1 - 4 - yl) cyclopropylethan - 0l, with its unique structure and versatile properties, continues to be a subject of intense research interest. As new applications emerge and synthetic methods improve, this compound is poised to play a significant role in various industries.